Cas no 1696743-94-8 (3-bromo-7-(difluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)

• Product Name: 3-bromo-7-(difluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• CAS No: 1696743-94-8
• MF: C₇H₈BrF₂N₃
• MW: 252.059327125549
• CID: 5712519
• PubChem ID: 136840991
• Update Time: 2023-11-24

3-bromo-7-(difluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-7-(difluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
• EN300-1118650
• 1696743-94-8
• Pyrazolo[1,5-a]pyrimidine, 3-bromo-7-(difluoromethyl)-4,5,6,7-tetrahydro-
• 3-bromo-7-(difluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

• Inchi： 1S/C7H8BrF2N3/c8-4-3-12-13-5(6(9)10)1-2-11-7(4)13/h3,5-6,11H,1-2H2
• InChI Key： FCGHLIDEHSNETR-UHFFFAOYSA-N
• SMILES： BrC1C=NN2C=1NCCC2C(F)F

Computed Properties

• Exact Mass: 250.98697g/mol
• Monoisotopic Mass: 250.98697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.8Ų

Experimental Properties

• Density: 1.98±0.1 g/cm3(Predicted)
• Boiling Point: 351.2±37.0 °C(Predicted)
• pka: 1.51±0.40(Predicted)